Cas no 2137993-07-6 (N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine)
N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
- N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
- EN300-1068072
- 2137993-07-6
-
- Inchi: 1S/C14H17BrClN3/c1-9(2)19-8-14(10(3)18-19)17-7-11-4-5-12(15)13(16)6-11/h4-6,8-9,17H,7H2,1-3H3
- InChI Key: IHSCNSVIDCJDQI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1Cl)CNC1C(C)=NN(C=1)C(C)C
Computed Properties
- Exact Mass: 341.02944g/mol
- Monoisotopic Mass: 341.02944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 29.8Ų
N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1068072-0.05g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 0.05g |
$612.0 | 2023-10-28 | |
| Enamine | EN300-1068072-0.1g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 0.1g |
$640.0 | 2023-10-28 | |
| Enamine | EN300-1068072-0.25g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 0.25g |
$670.0 | 2023-10-28 | |
| Enamine | EN300-1068072-0.5g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 0.5g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-1068072-1.0g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1068072-2.5g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 2.5g |
$1428.0 | 2023-10-28 | |
| Enamine | EN300-1068072-5.0g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1068072-10.0g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1068072-1g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 1g |
$728.0 | 2023-10-28 | |
| Enamine | EN300-1068072-5g |
N-[(4-bromo-3-chlorophenyl)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine |
2137993-07-6 | 95% | 5g |
$2110.0 | 2023-10-28 |
N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine
Introduction to N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 2137993-07-6)
N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2137993-07-6, represents a novel molecular entity with a pyrazole core, which is a privileged scaffold widely recognized for its biological activity and potential therapeutic applications.
The molecular structure of this compound features a pyrazole ring substituted with various functional groups, including a bromo and chloro substituent on the phenyl ring, a methyl group on the pyrazole ring, and an isopropyl group at the 1-position. These structural elements contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.
In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for their potential use in drug discovery and development. Pyrazole derivatives, in particular, have been extensively studied due to their diverse pharmacological activities. The presence of halogen atoms in the phenyl ring enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the exploration of new chemical space.
The synthesis of N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-am ine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo and chloro substituents on the phenyl ring is typically achieved through halogenation reactions, while the methylation and alkylation steps are carried out using appropriate methylating and alkylating agents. The overall synthetic route highlights the compound's complexity and underscores the expertise required for its preparation.
One of the most compelling aspects of this compound is its potential biological activity. The pyrazole core is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-y l)-1H-pyrazol -4-am ine may confer unique biological properties that make it an attractive candidate for further investigation.
Recent studies have demonstrated that pyrazole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, some pyrazole-based compounds have shown inhibitory activity against kinases, which are key enzymes in cancer signaling pathways. The presence of both bromo and chloro substituents in the phenyl ring may enhance binding affinity to these targets, potentially leading to more potent therapeutic effects.
The chemical diversity introduced by the methyl and isopropyl groups further contributes to the compound's pharmacological profile. These groups can influence both the solubility and metabolic stability of the molecule, factors that are critical for its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Understanding these properties is essential for optimizing the compound's therapeutic potential.
In addition to its biological significance, N-(4-bromo-3-chlorophenyl)methyl-3-methyl -1-(propan -2-y l)-1H-pyrazol -4-am ine also represents an important intermediate in synthetic chemistry. Its versatile structure allows for further derivatization, enabling researchers to explore new analogs with tailored biological activities. This flexibility makes it a valuable building block for drug discovery programs aimed at developing novel therapeutic agents.
The compound's relevance extends beyond academic research; it also holds promise for industrial applications. The ability to synthesize complex heterocyclic compounds like this one underscores advancements in synthetic methodologies that continue to drive innovation in pharmaceutical chemistry. As such, N-(4-bromo -3-chlorophenyl)methyl-3-methyl -1-(propan -2-y l)-1H-pyrazol -4-am ine exemplifies how molecular design can lead to significant breakthroughs in medicine.
In conclusion, N-(4-bromo -3-chlorophenyl)methyl-3-methyl -1-(propan -2-y l)-1H-pyrazol -4-am ine (CAS No. 2137993-07-6) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it a compelling subject for further investigation. As research continues to uncover new therapeutic applications for pyrazole derivatives, this compound stands out as a promising candidate for future drug development efforts.
2137993-07-6 (N-(4-bromo-3-chlorophenyl)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)